5-chloro-2-(dimethylamino)-1-(4-fluorophenyl)-1H-imidazole-4-carbaldehyde

• IUPAC Name: 5-chloro-2-(dimethylamino)-1-(4-fluorophenyl)imidazole-4-carbaldehyde
• InChI: InChI=1S/C12H11ClFN3O/c1-16(2)12-15-10(7-18)11(13)17(12)9-5-3-8(14)4-6-9/h3-7H,1-2H3
• InChI Key: SUDOWNYFSZTDCZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=C(N1C2=CC=C(C=C2)F)Cl)C=O
• Molecular Formula: C12H11ClFN3O
• Molecular Weight: 267.68 g/mol

Description

“5-chloro-2-(dimethylamino)-1-(4-fluorophenyl)-1H-imidazole-4-carbaldehyde” is a chemical compound with the CAS Number: 775314-88-0. It has a molecular weight of 267.69 and its IUPAC name is the same as the given name. The compound is typically stored as a powder.

Molecular Structure Analysis

The InChI code for this compound is 1S/C12H11ClFN3O/c1-16(2)12-15-10(7-18)11(13)17(12)9-5-3-8(14)4-6-9/h3-7H,1-2H3. This code provides a specific textual representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 267.69. It is typically stored as a powder. Unfortunately, other specific physical and chemical properties like boiling point or density are not provided in the available data.

Scientific Research Applications

Synthesis and Derivatives

• Polyfunctional Imidazoles : 5-chloro-2-(dimethylamino)-1-(4-fluorophenyl)-1H-imidazole-4-carbaldehyde, as part of the polyfunctional imidazoles, has been studied for its potential in creating derivatives through chemical reactions. The reduction and subsequent reactions can lead to various chloromethyl and fluoromethyl derivatives, which have significance in further chemical synthesis (Chornous et al., 2013).

Chemical Structures and Crystallography

• Crystal Structures : Research into the crystal structures of imidazole derivatives, including those similar to the 5-chloro-2-(dimethylamino)-1-(4-fluorophenyl)-1H-imidazole-4-carbaldehyde, contributes to a deeper understanding of their chemical properties and potential applications in various fields (Ambalavanan et al., 2003).

Biologically Active Compounds

• Synthesis of Biologically Active Compounds : This compound can be utilized as a precursor in the synthesis of various biologically active compounds. Its chemical structure lends itself to modifications that can result in the creation of molecules with potential biological and pharmacological activities (Davood et al., 2008).

Synthesis of Fused Ring Heterocycles

• Fused Ring Heterocycles : The compound has been explored for its role in the synthesis of fused ring heterocycles. Through certain chemical reactions, it can be transformed into tricyclic heterocycles, which are important in the development of new pharmaceuticals and biologically active substances (Gaonkar & Rai, 2010).

Antimicrobial and Antioxidant Agents

• Potential Antimicrobial and Antioxidant Agents : Studies have been conducted on the synthesis of novel compounds from imidazole derivatives, including the potential of these compounds to act as antimicrobial and antioxidant agents. This exploration is pivotal in the search for new treatments for various infections and diseases (Sadula et al., 2014).